N-[1-(bicyclo[2.2.1]hept-2-yl)ethyl]-2-(4-chloro-3-methyl-1H-pyrazol-1-yl)acetamide

• Molecular Formula: C15H22ClN3O
• Molecular Weight: 295.81 g/mol
• IUPAC Name: N-[1-(2-bicyclo[2.2.1]heptanyl)ethyl]-2-(4-chloro-3-methylpyrazol-1-yl)acetamide
• InChI: InChI=1S/C15H22ClN3O/c1-9(13-6-11-3-4-12(13)5-11)17-15(20)8-19-7-14(16)10(2)18-19/h7,9,11-13H,3-6,8H2,1-2H3,(H,17,20)
• InChI Key: NRBZMSXAMLYCKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1Cl)CC(=O)NC(C)C2CC3CCC2C3

Description

N-[1-(bicyclo[221]hept-2-yl)ethyl]-2-(4-chloro-3-methyl-1H-pyrazol-1-yl)acetamide is a complex organic compound characterized by its unique bicyclic structure and pyrazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(bicyclo[2.2.1]hept-2-yl)ethyl]-2-(4-chloro-3-methyl-1H-pyrazol-1-yl)acetamide typically involves multiple steps:

Formation of the bicyclic intermediate: The bicyclo[2.2.1]heptane structure can be synthesized through a Diels-Alder reaction between cyclopentadiene and ethylene.

Introduction of the ethyl group: The ethyl group is introduced via alkylation, using reagents such as ethyl bromide in the presence of a strong base like sodium hydride.

Synthesis of the pyrazole moiety: The pyrazole ring is formed through the condensation of hydrazine with a 1,3-diketone, followed by chlorination to introduce the chloro substituent.

Coupling of intermediates: The final step involves coupling the bicyclic intermediate with the pyrazole derivative using acylation reactions, typically employing reagents like acetic anhydride and a catalyst such as pyridine.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors for the Diels-Alder reaction and automated systems for the multi-step synthesis process.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the bicyclic ring and the pyrazole moiety. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reduction reactions can target the carbonyl group in the acetamide linkage, using reagents like lithium aluminum hydride.

Substitution: The chloro substituent on the pyrazole ring can be replaced through nucleophilic substitution reactions, using nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like sodium azide or thiourea in polar solvents.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary amines or alcohols.

Substitution: Formation of substituted pyrazoles with various functional groups.

Scientific Research Applications

Chemistry

In chemistry, N-[1-(bicyclo[2.2.1]hept-2-yl)ethyl]-2-(4-chloro-3-methyl-1H-pyrazol-1-yl)acetamide is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology

In biological research, this compound is studied for its potential as a bioactive molecule. Its structural features suggest it could interact with various biological targets, making it a candidate for drug development.

Medicine

In medicine, derivatives of this compound are explored for their potential therapeutic effects. The pyrazole moiety is known for its anti-inflammatory and analgesic properties, which could be enhanced by the bicyclic structure.

Industry

In the industrial sector, this compound could be used in the development of new materials, such as polymers with unique mechanical properties or as a precursor for specialty chemicals.

Comparison with Similar Compounds

Similar Compounds

N-[1-(bicyclo[2.2.1]hept-2-yl)ethyl]-2-(4-methyl-1H-pyrazol-1-yl)acetamide: Lacks the chloro substituent, which may affect its reactivity and biological activity.

N-[1-(bicyclo[2.2.1]hept-2-yl)ethyl]-2-(4-chloro-1H-pyrazol-1-yl)acetamide: Similar structure but without the methyl group, potentially altering its chemical properties.

Uniqueness

N-[1-(bicyclo[2.2.1]hept-2-yl)ethyl]-2-(4-chloro-3-methyl-1H-pyrazol-1-yl)acetamide is unique due to the combination of its bicyclic structure and the substituted pyrazole ring. This combination provides a distinct set of chemical and biological properties, making it a versatile compound for various applications.